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Compound of Interest

Compound Name: (3-Aminopyridin-2-yl)methanol

Cat. No.: B1284177

This technical guide provides a comprehensive overview of (3-Aminopyridin-2-yl)methanol, a
pyridine derivative of interest to researchers and professionals in drug development and
chemical synthesis. This document details its chemical identity, physicochemical properties,
synthesis, and a notable application as a fluorescent probe for enzymatic activity.

Chemical Identity and Synonyms

The compound with the CAS number 52378-63-9 is systematically named (3-Aminopyridin-2-
yl)methanol according to IUPAC nomenclature. It is also known by several synonyms, which
are often encountered in literature and commercial listings.

Synonyms:

(3-Amino-2-pyridinyl)methanol

3-Amino-2-(hydroxymethyl)pyridine

2-Hydroxymethyl-3-aminopyridine

3-Amino-2-pyridinemethanol

Physicochemical Properties

A summary of the key quantitative data for (3-Aminopyridin-2-yl)methanol is presented in the
table below for easy reference and comparison.
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Property Value Source
CAS Number 52378-63-9 [11[2]
Molecular Formula CeHsN20 [1]
Molecular Weight 124.14 g/mol [1]
Boiling Point 333.1 £ 27.0 °C (Predicted) [1]
Density 1.257 + 0.06 g/cm3 (Predicted) [1]
Flash Point 155.3°C [1]

pKa 13.34 + 0.10 (Predicted) [1]

Refractive Index

1.627

[1]

Physical Form

Solid or Semi-solid

[1]

Purity

297%

[1]

Storage Temperature

2-8 °C, under inert

atmosphere, kept in dark place

[1]

Experimental Protocols
Synthesis of (3-Aminopyridin-2-yl)methanol

A common synthetic route to (3-Aminopyridin-2-yl)methanol involves the deprotection of a

Boc-protected precursor, tert-butyl N-[2-(hydroxymethyl)pyridin-3-yljcarbamate. A general

protocol for this transformation is provided below.

Materials:

o tert-butyl N-[2-(hydroxymethyl)pyridin-3-yljcarbamate

 Trifluoroacetic acid (TFA) or Hydrochloric acid (HCI) in an organic solvent (e.g., dioxane or

methanol)

e Dichloromethane (DCM) or other suitable organic solvent
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Sodium bicarbonate (NaHCOs) or other suitable base for neutralization
Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa)
Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution: Dissolve tert-butyl N-[2-(hydroxymethyl)pyridin-3-yljcarbamate in a suitable
organic solvent such as dichloromethane (DCM).

Deprotection: To the stirred solution, add an excess of a strong acid. For example,
trifluoroacetic acid (TFA) can be added dropwise at room temperature, or a solution of
hydrochloric acid in an organic solvent like dioxane or methanol can be used.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material is fully consumed.

Work-up:

o Once the reaction is complete, carefully neutralize the excess acid by the slow addition of
a saturated aqueous solution of a weak base, such as sodium bicarbonate.

o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM).
o Combine the organic layers and wash with brine.

o Dry the organic phase over an anhydrous drying agent like sodium sulfate.
Purification:

o Filter off the drying agent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the
crude product.
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o If necessary, the crude product can be further purified by column chromatography or
recrystallization to obtain pure (3-Aminopyridin-2-yl)methanol.

Application as a Fluorescent Probe for Aminopeptidase
Activity

(3-Aminopyridin-2-yl)methanol has been identified as a fluorescent probe for the detection of
aminopeptidase activity.[1] The general principle involves the enzymatic cleavage of a
substrate that releases the fluorescent aminopyridine derivative.

Principle: A non-fluorescent or weakly fluorescent substrate, typically an amino acid or peptide
conjugated to the amino group of (3-Aminopyridin-2-yl)methanol, is incubated with a sample
containing aminopeptidase. The enzyme cleaves the amide bond, releasing the highly
fluorescent (3-Aminopyridin-2-yl)methanol. The increase in fluorescence intensity is directly
proportional to the aminopeptidase activity.

Experimental Workflow:
o Reagent Preparation:

o Prepare a stock solution of the fluorogenic substrate in a suitable buffer (e.g., Tris-HCI or
phosphate buffer at the optimal pH for the target aminopeptidase).

o Prepare a solution of the sample to be tested (e.g., cell lysate, purified enzyme) in the
same buffer.

o Assay Execution:

o In a microplate well or cuvette, mix the sample solution with the fluorogenic substrate
solution.

o Include appropriate controls, such as a blank (buffer and substrate only) and a positive
control (purified aminopeptidase).

e Incubation: Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a defined
period.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1284177?utm_src=pdf-body
https://www.benchchem.com/product/b1284177?utm_src=pdf-body
https://www.biosynth.com/p/FA153898/52378-63-9-3-amino-2-hydroxymethylpyridine
https://www.benchchem.com/product/b1284177?utm_src=pdf-body
https://www.benchchem.com/product/b1284177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Fluorescence Measurement:

o Measure the fluorescence intensity at regular intervals or at the end of the incubation
period.

o The excitation wavelength for (3-Aminopyridin-2-yl)methanol is in the range of 350-380
nm, with an emission peak around 500 nm.[1]

e Data Analysis:
o Subtract the background fluorescence (from the blank) from the sample readings.

o Calculate the rate of increase in fluorescence, which corresponds to the aminopeptidase

activity.

Visualizations

Below are diagrams illustrating the synthesis and experimental workflow described in this
guide.

Click to download full resolution via product page

Caption: A workflow diagram illustrating the synthesis of (3-Aminopyridin-2-yl)methanol via

deprotection.
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Caption: Experimental workflow for the use of (3-Aminopyridin-2-yl)methanol as a
fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (3-Aminopyridin-2-
yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284177#3-aminopyridin-2-yl-methanol-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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